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Compound of Interest

Compound Name: Chromotropic acid disodium salt

CAS No.: 129-96-4

Cat. No.: B086760

Get Quote

Introduction: Unveiling the Histochemical Potential
of Chromotropic Acid Disodium Salt
Chromotropic acid disodium salt, chemically known as 4,5-dihydroxynaphthalene-2,7-

disulfonic acid disodium salt, is a versatile chromogenic reagent with significant applications in

analytical chemistry and histology.[1] Its utility stems from its ability to form distinctly colored

complexes with specific analytes, enabling their detection and quantification.[1] In the realm of

histology, it is most renowned for its highly specific and sensitive reaction with formaldehyde, a

common fixative in tissue preparation.[2][3][4] This reaction provides a valuable tool for

researchers to visualize and assess the distribution of free or loosely bound formaldehyde

within tissue sections.

This comprehensive guide provides detailed protocols and technical insights into the use of

Chromotropic acid disodium salt for histological staining. We will delve into the well-

established method for formaldehyde detection, explore its potential application for identifying

titanium deposits, and address the critical aspects of reagent preparation, safety, and

interpretation of results.
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Core Application: Histochemical Detection of
Formaldehyde
The primary and most validated histological application of Chromotropic acid disodium salt
is the in situ localization of formaldehyde. This is particularly relevant for understanding the

effects of formaldehyde-based fixatives on tissues and for detecting residual formaldehyde that

may interfere with subsequent staining procedures or analytical techniques.

Principle of the Method: The Chemistry of Color
The detection of formaldehyde using Chromotropic acid is a classic colorimetric reaction.[2][3]

[4] In a strongly acidic environment, typically provided by concentrated sulfuric acid, two

molecules of Chromotropic acid condense with one molecule of formaldehyde. This reaction

forms a purple-colored dibenzoxanthylium derivative, a stable chromogen that can be

visualized under a light microscope.[2] The intensity of the resulting purple color is directly

proportional to the concentration of formaldehyde present in the tissue.[5]

The reaction is highly specific to formaldehyde; other aldehydes, ketones, and carboxylic acids

do not produce the characteristic purple coloration, ensuring a high degree of confidence in the

staining results.[1]

Experimental Workflow for Formaldehyde Detection
The following diagram illustrates the key steps involved in the histochemical detection of

formaldehyde using Chromotropic acid disodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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